Cas no 1284227-65-1 (5,7-Difluoroindoline hydrochloride)

• Product Name: 5,7-Difluoroindoline hydrochloride
• CAS No: 1284227-65-1
• MF: C₈H₈ClF₂N
• MW: 191.605628013611
• CID: 4821290
• Update Time: 2025-06-11

5,7-Difluoroindoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,7-Difluoroindoline hydrochloride
• 5,7-Difluoroindoline HCl

• Inchi： 1S/C8H7F2N.ClH/c9-6-3-5-1-2-11-8(5)7(10)4-6;/h3-4,11H,1-2H2;1H
• InChI Key： JDXCHUPNYXAFAD-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC(=CC2=C1NCC2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 151
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5,7-Difluoroindoline hydrochloride

Introduction to 5,7-Difluoroindoline Hydrochloride (CAS No: 1284227-65-1)

5,7-Difluoroindoline Hydrochloride, with the chemical identifier CAS No 1284227-65-1, is a fluorinated indoline derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a subject of extensive research and development. The introduction of fluorine atoms into the indoline core significantly modulates its pharmacokinetic and pharmacodynamic properties, enhancing its potential as a lead compound in drug discovery.

The structure of 5,7-Difluoroindoline Hydrochloride features a benzene ring fused with a pyrrole ring, with two fluorine atoms substituting at the 5th and 7th positions of the indoline scaffold. This substitution pattern imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The hydrochloride salt form enhances the compound's solubility in aqueous solutions, facilitating its use in various biochemical assays and in vitro studies.

In recent years, fluorinated indolines have emerged as a promising class of compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. Specifically, 5,7-Difluoroindoline Hydrochloride has been investigated for its potential applications in treating neurological disorders, cancer, and infectious diseases. The fluorine atoms enhance metabolic stability and binding affinity, making this compound an attractive candidate for further development.

One of the most compelling aspects of 5,7-Difluoroindoline Hydrochloride is its role as a scaffold for drug design. Researchers have leveraged its structural features to develop novel analogs with improved pharmacological profiles. For instance, modifications at the fluorine-substituted positions have led to compounds with enhanced selectivity for specific biological targets. This flexibility underscores the compound's significance in rational drug design and medicinal chemistry innovation.

The synthesis of 5,7-Difluoroindoline Hydrochloride typically involves multi-step organic reactions, including fluorination and cyclization processes. Advanced synthetic methodologies have been developed to achieve high yields and purity levels, ensuring that the compound meets stringent pharmaceutical standards. These synthetic routes often employ transition metal catalysis and palladium-based cross-coupling reactions to introduce fluorine atoms efficiently.

Recent studies have highlighted the biological activity of 5,7-Difluoroindoline Hydrochloride in various disease models. For example, preclinical investigations have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, the compound has shown promise in modulating neurotransmitter receptors, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the therapeutic potential of this fluorinated indoline derivative.

The pharmacokinetic properties of 5,7-Difluoroindoline Hydrochloride are another area of active research. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to optimize dosing regimens and minimize side effects. The presence of fluorine atoms influences these properties by affecting lipophilicity and metabolic stability. Understanding these interactions is crucial for developing safe and effective pharmaceutical formulations.

In conclusion,5,7-Difluoroindoline Hydrochloride (CAS No: 1284227-65-1) represents a significant advancement in medicinal chemistry due to its structural versatility and biological activity. Its role as a lead compound in drug discovery underscores its importance in addressing various therapeutic challenges. As research continues to uncover new applications for this compound,fluorinated indolines like 5,7-Difluoroindoline Hydrochloride are poised to play a pivotal role in the development of next-generation therapeutics.